N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-fluorophenoxy)acetamide
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Description
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H16ClFN2O4S and its molecular weight is 398.83. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Properties
Research has shown that derivatives of acetamide, especially those incorporating thiazolidinone and isoxazoline moieties, possess potent antibacterial and antifungal activities. These compounds have been synthesized and evaluated against various bacterial and fungal strains, showing promising results in inhibiting microbial growth. This indicates their potential as leads for developing new antimicrobial agents (Fuloria et al., 2009; Varshney et al., 2009; Mistry et al., 2009).
Herbicidal Activity
Acetamide derivatives have also been investigated for their herbicidal properties. Studies indicate that certain compounds within this class exhibit significant herbicidal activities against a variety of dicotyledonous weeds. These activities were observed in both pre-emergence and post-emergence treatment scenarios, highlighting their potential utility in agricultural settings (Wu et al., 2011).
Anti-inflammatory and Antitumor Activities
Some acetamide derivatives are noted for their anti-inflammatory and antitumor properties. Synthesized compounds have demonstrated significant activities in these domains, suggesting their potential as therapeutic agents for inflammation-related disorders and cancer. These activities highlight the versatility of acetamide derivatives in pharmacological applications (Sunder et al., 2013; Evren et al., 2019).
Radioligand Imaging
In the field of radiology, acetamide derivatives have been utilized in the synthesis of radioligands. These compounds are valuable in positron emission tomography (PET) imaging, aiding in the detection and characterization of various physiological and pathological processes in the body (Dollé et al., 2008).
Pesticide Development
The structural properties of acetamide derivatives make them candidates for the development of new pesticides. X-ray powder diffraction studies have characterized various derivatives, laying the groundwork for their potential use in pest control (Olszewska et al., 2008; Olszewska et al., 2011).
Properties
IUPAC Name |
N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClFN2O4S/c18-15-7-4-13(10-16(15)21-8-1-9-26(21,23)24)20-17(22)11-25-14-5-2-12(19)3-6-14/h2-7,10H,1,8-9,11H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRBMKTPJPKQULL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)COC3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.